molecular formula C16H21N3O4S B10909295 Ethyl {[1-(2-methoxyethyl)-5,7-dimethyl-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-2-yl]sulfanyl}acetate

Ethyl {[1-(2-methoxyethyl)-5,7-dimethyl-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-2-yl]sulfanyl}acetate

Cat. No.: B10909295
M. Wt: 351.4 g/mol
InChI Key: VQHVMJVAGOLBTN-UHFFFAOYSA-N
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Description

ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE is a complex organic compound with a unique structure that includes a pyrido[2,3-d]pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE can undergo various chemical reactions, including:

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may need anhydrous solvents to prevent side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield various oxygenated derivatives, while reduction may produce different hydrogenated compounds .

Scientific Research Applications

ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE has several applications in scientific research:

Mechanism of Action

The mechanism of action of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE include:

Uniqueness

The uniqueness of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE lies in its specific structural features, which confer distinct chemical and biological properties. These features make it a valuable compound for various research and industrial applications .

Properties

Molecular Formula

C16H21N3O4S

Molecular Weight

351.4 g/mol

IUPAC Name

ethyl 2-[1-(2-methoxyethyl)-5,7-dimethyl-4-oxopyrido[2,3-d]pyrimidin-2-yl]sulfanylacetate

InChI

InChI=1S/C16H21N3O4S/c1-5-23-12(20)9-24-16-18-15(21)13-10(2)8-11(3)17-14(13)19(16)6-7-22-4/h8H,5-7,9H2,1-4H3

InChI Key

VQHVMJVAGOLBTN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CSC1=NC(=O)C2=C(N1CCOC)N=C(C=C2C)C

Origin of Product

United States

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